Cas no 1804766-29-7 (6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804766-29-7
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4834027
• Update Time: 2025-06-11

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-3-1-4(6(10)11)5(7(16)15-3)17-8(12,13)14/h1,6H,2H2,(H,15,16)
• InChI Key： BVCFATGUCKHJSC-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine

Introduction to 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804766-29-7)

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The bromomethyl moiety in the molecule serves as a reactive handle, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing complex molecular architectures, such as those found in kinase inhibitors and other small-molecule drugs. The presence of both difluoromethyl and trifluoromethoxy groups introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence the reactivity and selectivity of subsequent chemical transformations. These substituents are also known to enhance metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the design of next-generation therapeutics. Pyridine-based scaffolds are prevalent in approved drugs due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The compound under discussion, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine, exemplifies how strategic functionalization of the pyridine core can yield molecules with enhanced pharmacological properties.

In particular, the hydroxyl group attached to the pyridine ring introduces polarity and potential for hydrogen bonding, which can be exploited to improve solubility and binding affinity. This feature is especially relevant in the development of oral formulations, where solubility is a critical factor determining bioavailability. Additionally, the trifluoromethoxy group contributes to lipophilicity and metabolic resistance, making it an attractive moiety for designing drugs with prolonged half-lives.

Current research in the field of drug discovery has demonstrated that pyridine derivatives with multiple substituents can exhibit potent activity against various diseases, including cancer, inflammation, and infectious diseases. The compound CAS No. 1804766-29-7 has been explored in several preclinical studies as a building block for novel therapeutic agents. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are crucial in targeted cancer therapies. The bromomethyl group allows for easy introduction of additional functional groups that can fine-tune the binding properties to specific kinase targets.

Moreover, the difluoromethyl group is a well-known pharmacophore that enhances binding affinity by increasing lipophilicity and reducing metabolic susceptibility. This substituent has been successfully incorporated into many drug candidates that have advanced into clinical trials. The combination of these features in 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine makes it an attractive starting point for designing molecules with improved pharmacokinetic profiles.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine-based herbicides and fungicides are widely used due to their efficacy and environmental compatibility. The structural features of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine make it a suitable candidate for synthesizing novel agrochemicals that target specific enzymatic pathways in pests while minimizing harm to beneficial organisms.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of the bromomethyl group can be achieved through halogenation reactions followed by nucleophilic substitution using appropriate reagents. The subsequent functionalization with difluoromethyl and trifluoromethoxy groups requires specialized synthetic methodologies, often involving metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution.

Recent developments in synthetic chemistry have enabled more efficient and sustainable routes to complex heterocyclic compounds like 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine. For example, transition-metal-catalyzed reactions have been optimized to minimize waste and improve yields. Additionally, green chemistry principles have been applied to develop solvent-free or aqueous-phase synthetic protocols, reducing environmental impact.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening (HTS) approaches. These techniques allow researchers to rapidly evaluate thousands of compounds for their binding affinity to biological targets. Preliminary results suggest that derivatives of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine may exhibit inhibitory activity against enzymes involved in metabolic disorders and inflammatory diseases.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804766-29-7) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.